Cas no 2229685-84-9 (tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229685-84-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6126924
• PubChem ID: 165881016
• Update Time: 2025-10-31

tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenyl]carbamate
• EN300-1872543
• 2229685-84-9

• Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(18)15-11-6-7-12(17)10(9-11)5-4-8-16/h4-9,17H,1-3H3,(H,15,18)/b5-4+
• InChI Key： AWBOWIVSMVVMTG-SNAWJCMRSA-N
• SMILES： O(C(NC1C=CC(=C(/C=C/C=O)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229685-84-9)

tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229685-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name, features a tert-butyl carbamate group attached to a phenolic ring, which is further functionalized with a 3-oxoprop-1-en-1-yl moiety. Its molecular architecture makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate has surged, driven by its potential applications in targeted drug delivery systems and enzyme inhibition studies. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in oncology and neurodegenerative disease research. The compound's ability to interact with specific biological targets, such as kinases and receptors, has made it a focal point in precision medicine initiatives.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and cross-coupling reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have also been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic processes.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its application in drug formulation. For instance, its hydroxy group and carbonyl functionality allow for further derivatization, enabling researchers to tailor its properties for specific biological environments. This adaptability is particularly relevant in the context of personalized medicine, where compounds must be optimized for individual patient needs.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate. Studies have shown that slight modifications to its structure can significantly alter its biological activity, making it a promising candidate for lead optimization in drug development. This has led to increased interest in computational chemistry tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets.

From an industrial perspective, the scalability of producing tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate is a key consideration. Manufacturers are investing in continuous flow reactors and automated synthesis platforms to meet the growing demand while maintaining high purity standards. These advancements are part of a broader shift toward Industry 4.0 in chemical manufacturing, where digitalization and automation play pivotal roles.

In summary, tert-butyl N-4-hydroxy-3-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229685-84-9) is a versatile and highly sought-after compound in modern research. Its applications span from drug discovery to material science, and its synthesis and optimization continue to evolve with cutting-edge technologies. As the scientific community delves deeper into its potential, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and beyond.